A potent free fatty acid receptor 1 agonist with a glucose-dependent antihyperglycemic effect†
Chemical Communications Pub Date: 2019-07-03 DOI: 10.1039/C9CC04040D
Abstract
We present a novel free fatty acid receptor 1 (FFA1) agonist, named PAFA, with a strong agonist potency (EC50 = 6.04 nM) and good serum stability. PAFA significantly stimulates insulin secretion in INS-1 cells in a glucose-dependent manner and exhibits high antihyperglycemic effects in db/db mice without adverse effects.
Recommended Literature
- [1] Role of mutations in a chemoenzymatic enantiodivergent C(sp3)–H insertion: exploring the mechanism and origin of stereoselectivity†
- [2] β-Cyclodextrin for design of alumina supported cobalt catalysts efficient in Fischer–Tropsch synthesis†
- [3] Highly enhanced UV-vis-NIR light harvesting and photoelectric conversion of a pyrene MOF by encapsulation of the D–π–A cyanine dye†
- [4] Charge transfer processes in biological systems
- [5] High energy-storage density of lead-free (Sr1−1.5xBix)Ti0.99Mn0.01O3 thin films induced by Bi3+–VSr dipolar defects
- [6] Corrosion behavior and mechanism of X80 steel in silty soil under the combined effect of salt and temperature
- [7] Water transport in plants as a catenary process
- [8] Preparation and recyclable catalysis performance of functional macroporous polyHIPE immobilized with gold nanoparticles on its surface†
- [9] Design and evaluation of multifunctional antibacterial ion-doped β-dicalcium silicate cements favorable for root canal sealing
- [10] The stability of LaMnO3 surfaces: a hybrid exchange density functional theory study of an alkaline fuel cell catalyst
